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Compound of Interest

Compound Name: WAY-639418

Cat. No.: B15552560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-639418 is a small molecule inhibitor with demonstrated biological activity, showing

potential as both an anti-inflammatory and anti-HIV agent through the antagonism of the C-C

chemokine receptor 5 (CCR5), and as a novel antibacterial agent targeting the menaquinone

biosynthesis pathway in Mycobacterium tuberculosis via inhibition of 1,4-dihydroxy-2-

naphthoyl-CoA synthase (MenB). These diverse mechanisms of action make WAY-639418 a

compound of significant interest for further investigation in immunology, virology, and infectious

disease research.

This document provides detailed protocols for the preparation of WAY-639418 stock solutions

and its application in a relevant cell-based assay to facilitate its use in research and drug

development.

Physicochemical and Solubility Data
Proper handling and solubilization of WAY-639418 are critical for obtaining reliable and

reproducible experimental results. The following table summarizes key physicochemical

properties and solubility information for WAY-639418.
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Property Value Reference

Molecular Formula C₁₇H₁₆ClN₅ [1]

Molecular Weight 325.8 g/mol [1]

Appearance Solid N/A

Purity >98% (by HPLC) N/A

Solubility Soluble in DMSO [1]

Assumed Max. Solubility in

DMSO
~50 mM [2]

Note: The maximum solubility in DMSO is an estimate based on typical solubility of small

molecules and should be experimentally verified.

Experimental Protocols
Protocol 1: Preparation of WAY-639418 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of WAY-639418 in dimethyl

sulfoxide (DMSO).

Materials:

WAY-639418 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:
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Preparation: In a sterile environment (e.g., a laminar flow hood), allow the WAY-639418
powder and anhydrous DMSO to equilibrate to room temperature.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.26 mg of WAY-639418 powder into the tube.

Calculation: To prepare a 10 mM solution in 1 mL:

Molecular Weight = 325.8 g/mol

Desired Concentration = 10 mmol/L = 0.01 mol/L

Mass (g) = 0.01 mol/L * 325.8 g/mol * 0.001 L = 0.003258 g = 3.26 mg

Solubilization: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

WAY-639418 powder.

Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the

compound is completely dissolved. A clear solution should be observed.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize

freeze-thaw cycles. For short-term storage (up to a few days), the solution can be kept at

4°C, protected from light.

Experimental Workflow for Stock Solution Preparation and Use
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Stock Solution Preparation

Use in Cellular Assay

Weigh 3.26 mg WAY-639418

Add 1 mL DMSO

Vortex to Dissolve

Aliquot and Store at -20°C

Thaw Aliquot

Retrieve for Experiment

Prepare Working Dilutions

Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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